[2-(4-morpholinyl)ethyl](1-naphthylmethyl)amine dihydrochloride

• IUPAC Name: 2-morpholin-4-yl-N-(naphthalen-1-ylmethyl)ethanamine;dihydrochloride
• InChI: InChI=1S/C17H22N2O.2ClH/c1-2-7-17-15(4-1)5-3-6-16(17)14-18-8-9-19-10-12-20-13-11-19;;/h1-7,18H,8-14H2;2*1H
• InChI Key: JLMQJVJALPYSLD-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCNCC2=CC=CC3=CC=CC=C32.Cl.Cl
• Molecular Formula: C17H24Cl2N2O
• Molecular Weight: 343.3 g/mol

Description

The compound “2-(4-morpholinyl)ethylamine dihydrochloride” is a complex organic molecule. It contains a morpholine ring, which is a common feature in many pharmaceuticals and other biologically active compounds. The naphthylmethyl group is a common structural motif in many organic compounds, including some drugs and synthetic cannabinoids.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the specific arrangement of its atoms and the bonds between them. Unfortunately, without more specific information, it’s difficult to provide a detailed molecular structure analysis.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its specific structure and the conditions under which the reactions are carried out. Morpholine rings can participate in a variety of chemical reactions, and the naphthylmethyl group could also influence the compound’s reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be determined by its specific structure. These could include its melting point, boiling point, solubility in various solvents, and stability under different conditions.

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological targets. Many drugs that contain morpholine rings act by interacting with proteins or other biological molecules.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. Many morpholine derivatives are used safely in pharmaceuticals, but they can also have toxic effects depending on their structure and the dose used.

Future Directions

The future research directions for this compound could include further studies to determine its biological activity, potential uses in medicine or other fields, and methods to synthesize it more efficiently or with fewer environmental impacts.